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Compound of Interest

Compound Name: Zinc acrylate

Cat. No.: B081305 Get Quote

Essential Safety and Handling Guide for Zinc
Acrylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Zinc Acrylate in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Zinc Acrylate is a chemical that poses several hazards. It can cause skin irritation, serious eye

damage, and may lead to respiratory irritation.[1][2] It is also harmful if swallowed and may

cause an allergic skin reaction.[2][3] Furthermore, it is very toxic to aquatic life with long-lasting

effects.[2][3][4] Adherence to the following procedures is critical for ensuring personnel safety

and environmental protection.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper use of PPE and engineering controls is the primary defense against exposure to Zinc
Acrylate.
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Protection Type Specific Recommendations Source

Eye/Face Protection

Chemical goggles or safety

glasses. A face shield should

be used where splashing is a

risk.

[3]

Contact lenses should not be

worn when handling this

chemical.

[1][5]

Hand Protection
Neoprene or nitrile rubber

gloves are recommended.
[1][5]

Respiratory Protection

A NIOSH-certified dust and

mist respirator (orange

cartridge) is recommended,

especially where dust

formation can occur or

ventilation is inadequate.

[1][3][5]

Skin and Body Protection

Wear suitable protective

clothing to prevent skin

contact.

[1][3]

Engineering Controls

Work in a well-ventilated area.

Use local exhaust or general

room ventilation.

[1][4]

Emergency eye wash

fountains and safety showers

must be immediately

accessible.

[1]

Operational and Disposal Plans
Follow these step-by-step procedures for safe handling, emergency response, and disposal of

Zinc Acrylate.

Safe Handling Procedures
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Avoid Contact: Prevent all contact with skin and eyes.[1][3]

Control Dust: Avoid the formation of dust during handling.[1][3] Do not breathe in dust.[1]

Ventilation: Always use Zinc Acrylate in a well-ventilated area, such as a chemical fume

hood.[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[1][4] Contaminated clothing should be removed and washed before

reuse.[1]

Storage: Keep containers tightly closed and store in a cool, dry, and well-ventilated place

away from heat, direct sunlight, and incompatible materials like strong oxidizing agents,

strong acids, and strong bases.[1][3] The designated storage area should be locked.[1][3]

First Aid Measures
Immediate response is crucial in the event of an exposure.

Inhalation:

Move the affected person to fresh air immediately.[1][3]

Keep the person at rest in a position that is comfortable for breathing.[1]

If the person feels unwell or breathing is difficult, seek immediate medical attention.[1][5]

Skin Contact:

Immediately wash the affected area with plenty of soap and water.[1]

Remove all contaminated clothing.[4]

If skin irritation or a rash occurs, seek medical advice and attention.[1]

Eye Contact:

Immediately flush the eyes with large amounts of water for at least 15 minutes, holding the

eyelids open.[1][3]
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If present and easy to do, remove contact lenses.[1]

Continue rinsing and seek immediate medical attention.[1][3]

Ingestion:

Rinse the mouth with water.[3][4]

Never give anything by mouth to an individual who is unconscious or having convulsions.

[1][5]

Do NOT induce vomiting.[4]

Seek immediate medical attention.[1][3]

Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[1][3]

Ventilate: Ensure the area is well-ventilated.[4]

Wear PPE: Before cleanup, equip yourself with the proper personal protective equipment as

outlined in the table above, including respiratory protection, gloves, eye protection, and

protective clothing.[1][3]

Containment: Create a dike or use absorbents to contain the spill and prevent it from

entering sewers or waterways.[1]

Clean-Up: Carefully sweep or shovel the spilled material into a suitable, labeled container for

disposal.[1][3] Avoid actions that generate dust.[3]

Decontaminate: Clean the spill area once the material has been removed.

Report: Report the incident to the appropriate safety personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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